![molecular formula C16H14F3N3O2 B2879659 N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)-3-(trifluoromethyl)benzenecarboxamide CAS No. 338401-53-9](/img/structure/B2879659.png)
N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)-3-(trifluoromethyl)benzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)-3-(trifluoromethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C16H14F3N3O2 and its molecular weight is 337.302. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactivity
- Heterocyclic Synthesis : A study by Laha et al. developed a transition-metal-free, K2S2O8-mediated intramolecular oxidative nitrogenation/oxygenation of C(sp(3))-H in N-aryl benzylic amines, leading to the synthesis of benzamidine/benzoxazine heterocycles. This approach provides access to quinazolin-4(3H)-ones and related compounds, highlighting their potential in the synthesis of complex heterocycles (Laha et al., 2015).
- Novel Synthetic Routes : Research by Chern et al. describes a facile synthesis of 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one from anthranilamide, showcasing innovative pathways to complex heterocyclic structures (Chern et al., 1988).
Biological Applications and Antitumor Activity
- Antitumor Agents : Bavetsias et al. explored the design and synthesis of water-soluble analogues of CB30865, a quinazolin-4-one antitumor agent. This research aimed at improving the solubility and cytotoxicity of these compounds, retaining their unique biochemical characteristics and demonstrating the potential of quinazolin-4-one derivatives as cancer therapeutics (Bavetsias et al., 2002).
- Selective Inhibitors : Bozdağ et al. identified quinazolin-4(3H)-ones as selective inhibitors of tumor-associated carbonic anhydrase isoforms, underscoring their potential in targeted cancer therapy (Bozdağ et al., 2017).
Antiviral and Antimicrobial Research
- Antiviral Activities : Novel quinazolin-4(3H)-one derivatives synthesized via microwave-assisted techniques showed promising antiviral activities against a range of respiratory and biodefense viruses, indicating their potential as antiviral agents (Selvam et al., 2007).
- Antimicrobial Agents : Mohamed et al. synthesized novel 6,8-dibromo-4(3H)quinazolinone derivatives with significant antibacterial and antifungal activities, highlighting the potential of these compounds in addressing microbial resistance (Mohamed et al., 2010).
properties
IUPAC Name |
N-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3N3O2/c17-16(18,19)10-5-3-4-9(8-10)13(23)21-15-20-12-7-2-1-6-11(12)14(24)22-15/h3-5,8H,1-2,6-7H2,(H2,20,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGZFRZIGBZADOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=O)NC(=N2)NC(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.